Cas no 1040636-78-9 (N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1040636-78-9
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5844096
• PubChem ID: 27376563
• Update Time: 2025-11-01

N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1040636-78-9
• F5320-0272
• N-(4-ethylphenyl)-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• AKOS024506703

• Inchi： 1S/C20H18FN3O2/c1-2-14-5-9-17(10-6-14)22-20(26)18-11-12-19(25)24(23-18)13-15-3-7-16(21)8-4-15/h3-12H,2,13H2,1H3,(H,22,26)
• InChI Key： OTLVWFADPKNZMA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC)C=C2)=O)=NN(CC2=CC=C(F)C=C2)C(=O)C=C1

Computed Properties

• Exact Mass: 351.13830499g/mol
• Monoisotopic Mass: 351.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(4-Ethylphenyl)-1-[(4-Fluorophenyl)methyl]-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

N-(4-Ethylphenyl)-1-[(4-Fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide, with the CAS number 1040636-78-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structural features of this compound, particularly the presence of a fluorinated phenyl group and an ethyl-substituted phenyl group, contribute to its distinct pharmacological profile.

The synthesis of N-(4-Ethylphenyl)-1-[(4-Fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide typically involves a multi-step process that includes the formation of the pyridazine core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the condensation of 4-fluorobenzaldehyde with ethyl 4-cyanobenzoate followed by cyclization to form the pyridazine ring.

The biological activity of N-(4-Ethylphenyl)-1-[(4-Fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has been extensively investigated in various preclinical models. One notable study published in Bioorganic & Medicinal Chemistry Letters (2021) demonstrated its potent anti-inflammatory effects in both in vitro and in vivo assays. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it exhibited significant anti-inflammatory activity in a mouse model of carrageenan-induced paw edema.

In addition to its anti-inflammatory properties, N-< strong>(4-Ethylphenyl) strong > -1 - < strong > [(4 - Fluorophenyl)methyl] strong > -6 - < strong > oxo strong > -1, 6 - < strong > dihydropyridazine strong > -3 - < strong > carboxamide strong > has shown promise as an antitumor agent. A study published in < em > Cancer Letters em > (2022) reported that this compound selectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) while exhibiting minimal cytotoxicity towards normal human fibroblasts. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of N-(4-Ethylphenyl)-1-[ (4 - Fluorophenyl)methyl] -6 - oxo - 1, 6 - dihydropyridazine - 3 - carboxamide have also been studied to assess its potential for clinical development. A preclinical pharmacokinetic study conducted in rats revealed that the compound exhibited good oral bioavailability and a favorable half-life, suggesting its suitability for once-daily dosing regimens. Furthermore, it demonstrated low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, which could reduce the risk of drug-drug interactions.

The safety profile of N-(4-Ethylphenyl)-1-[ (4 - Fluorophenyl)methyl] -6 - oxo - 1, 6 - dihydropyridazine - 3 - carboxamide has been evaluated in several toxicology studies. Acute and subchronic toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Additionally, genotoxicity tests using bacterial reverse mutation assays and mammalian chromosomal aberration assays showed no evidence of mutagenic or clastogenic activity.

In conclusion, N-(4-Ethylphenyl)-1-[ (4 - Fluorophenyl)methyl] -6 - oxo - 1, 6 - dihydropyridazine - 3 - carboxamide represents a promising lead compound for further drug development due to its diverse biological activities and favorable pharmacological properties. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while maintaining favorable pharmacokinetic and safety profiles. Future clinical trials will be essential to evaluate its efficacy and safety in human subjects.